Cas no 681448-22-6 (Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci))
681448-22-6 structure
Product Name:Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci)
CAS No:681448-22-6
MF:C9H16O2
MW:156.222143173218
CID:2183174
Update Time:2025-03-11
Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci) Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci)
- Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1S,2R,5S)- (9CI)
- Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1S,2R,5S)-
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- Inchi: 1S/C9H16O2/c1-6-3-4-7(2)8(5-6)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)/t6-,7+,8-/m0/s1
- InChI Key: GZVPUQVQXOVAGT-RNJXMRFFSA-N
- SMILES: [C@H]1(C(O)=O)C[C@@H](C)CC[C@H]1C
Computed Properties
- Exact Mass: 156.115
- Monoisotopic Mass: 156.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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